Cas no 87363-03-9 (Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI))
87363-03-9 structure
Product Name:Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI)
CAS No:87363-03-9
MF:C58H111NO7S
MW:966.569458246231
CID:706681
PubChem ID:18780347
Update Time:2025-04-19
Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI)
- [3-[2-(hexadecanoylamino)-3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]sulfanyl-2-hexadecanoyloxypropyl] hexadecanoate
- 1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]Hexadecanoic acid 1,2-ethanediyl ester
- 3-(3-tert-Butoxy-3-oxo-2-palmitamidopropylthio)-propane-1,2-diyl dipalmitate
- 3-(3-TERT-BUTOXY-3-OXO-2-PALMITAMIDOPROPYLTHIO)PROPANE-1,2-DIYL DIPALMITATE
- Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]...
- Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9C
- FT-0682508
- Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester(9ci)
- 3-((3-(tert-Butoxy)-3-oxo-2-palmitamidopropyl)thio)propane-1,2-diyldipalmitate
- DTXSID70596187
- 3-{[3-tert-Butoxy-2-(hexadecanoylamino)-3-oxopropyl]sulfanyl}propane-1,2-diyl dihexadecanoate
- AKOS015839811
- 87363-03-9
- 3-((3-(tert-Butoxy)-3-oxo-2-palmitamidopropyl)thio)propane-1,2-diyl dipalmitate
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- MDL: MFCD12912150
- Inchi: 1S/C58H111NO7S/c1-7-10-13-16-19-22-25-28-31-34-37-40-43-46-54(60)59-53(57(63)66-58(4,5)6)51-67-50-52(65-56(62)48-45-42-39-36-33-30-27-24-21-18-15-12-9-3)49-64-55(61)47-44-41-38-35-32-29-26-23-20-17-14-11-8-2/h52-53H,7-51H2,1-6H3,(H,59,60)
- InChI Key: GSRMFGLPZIIYJT-UHFFFAOYSA-N
- SMILES: S(CC(C(=O)OC(C)(C)C)NC(CCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 965.80800
- Monoisotopic Mass: 965.80812605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 67
- Rotatable Bond Count: 56
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 23
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 133.30000
- LogP: 17.83590
Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Security Information
- HazardClass:IRRITANT
Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI) Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
87363-03-9 (Hexadecanoic acid,1-[[[(2R)-3-(1,1-dimethylethoxy)-3-oxo-2-[(1-oxohexadecyl)amino]propyl]thio]methyl]-1,2-ethanediylester (9CI)) Related Products
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